Cas no 93983-18-7 (2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol)

2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol structure
93983-18-7 structure
Product Name:2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol
CAS No:93983-18-7
MF:C11H24O4
MW:220.305864334106
CID:1000509
PubChem ID:3023230
Update Time:2025-04-20

2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol
    • 2-ethyl-2-[2-(hydroxymethyl)butoxymethyl]propane-1,3-diol
    • 2-Ethyl-2-((2-(hydroxymethyl)butoxy)methyl)propane-1,3-diol
    • 93983-18-7
    • DTXSID10916729
    • EINECS 301-307-5
    • 2-Ethyl-2-{[2-(hydroxymethyl)butoxy]methyl}propane-1,3-diol
    • NS00063772
    • JCEBUJBSXYPWSN-UHFFFAOYSA-N
    • Inchi: 1S/C11H24O4/c1-3-10(5-12)6-15-9-11(4-2,7-13)8-14/h10,12-14H,3-9H2,1-2H3
    • InChI Key: JCEBUJBSXYPWSN-UHFFFAOYSA-N
    • SMILES: O(CC(CO)CC)CC(CO)(CO)CC

Computed Properties

  • Exact Mass: 220.167
  • Monoisotopic Mass: 220.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 374.6°C at 760 mmHg
  • Flash Point: 180.3°C
  • Refractive Index: 1.478
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